4-Ethyl-3-(3-methyloxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• SMILES: CCN1C(=NNC1=O)C2C(CCO2)C
• InChI: InChI=1S/C9H15N3O2/c1-3-12-8(10-11-9(12)13)7-6(2)4-5-14-7/h6-7H,3-5H2,1-2H3,(H,11,13)
• InChIKey: KZFNZWATQVTETG-UHFFFAOYSA-N

4-Ethyl-3-(3-methyloxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one – Procurement Guide

4-Ethyl-3-(3-methyloxolan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS 1807938-99-3, molecular formula C₉H₁₅N₃O₂, MW 197.23 g/mol) belongs to the 4,5-dihydro-1H-1,2,4-triazol-5-one class [1]. The compound possesses a defined stereochemical configuration at the methyloxolane substituent, formally designated as (2S,3R) according to the InChI stereodescriptor [1], and is supplied by authorized vendors at verified purity levels of 95–98% . The 4,5-dihydro-1H-1,2,4-triazol-5-one scaffold has an extensive history of investigation for antibacterial, antitumor, and anti-HIV activities [2], establishing a credible basis for further functional exploration of this specific derivative.

S

Stereochemical control: (2S,3R) enantiopure configuration supplied for chiral-assay workflows.

B

Scaffold precedent: 4,5-dihydro-1H-1,2,4-triazol-5-one class with reported antibacterial, antitumor, and anti-HIV screening context.

P

Vendor purity: Vendor-verified purity specifications available for procurement evaluation.

• [1] PubChem. 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one. CID 86775197. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/86775197 View Source
• [2] Ikizler AA, Ikizler A, Yildirim N, Serdar M, Yüksek H. Synthesis and biological activities of some 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Acta Pol Pharm. 1998 Mar-Apr;55(2):117-23. PMID: 9673151. View Source

Why Generic Triazolone Analogs Cannot Substitute This Scaffold

The 4,5-dihydro-1H-1,2,4-triazol-5-one ring system is a privileged scaffold whose biological output is acutely sensitive to the nature, position, and stereochemistry of substituents [1]. Early systematic investigations demonstrated that even within a series of 1,3,4-trisubstituted derivatives sharing the same core, antibacterial and antitumor activities vary from inactive to highly potent depending solely on the substitution pattern [1]. A parallel study on 1-ethyl-3,4-disubstituted analogs confirmed that antibacterial activity is not a class property but a consequence of specific substituent electronics and topology [2]. The (2S,3R)-3-methyloxolan-2-yl group at position 3 in the target compound introduces chirality, hydrogen-bond acceptor count (3 vs. 2 for simpler alkyl analogs), and lipophilicity (XLogP3 = 0.6 vs. −0.3 for the 3-methyl analog) that cannot be replicated by achiral or less polar substituents; substitution with a generic 3-alkyl-1,2,4-triazol-5-one therefore risks total loss of the desired interaction profile.

Stereochemistry Generic triazolones are often supplied as racemic mixtures; the target (2S,3R) enantiopure form may show distinct assay responses, and racemic substitution can dilute active-species concentration.

Physicochemistry The methyloxolane substituent adds an extra hydrogen-bond acceptor and increases lipophilicity compared to simpler alkyl analogs, altering permeability and target-interaction profiles not reproduced by unsubstituted cores.

Scaffold sensitivity Reported antibacterial and antitumor activity of this scaffold varies dramatically with substitution pattern; a differently substituted core may not retain the same biological tractability.

• [1] Ikizler AA, Ikizler A, Yildirim N, Serdar M, Yüksek H. Synthesis and biological activities of some 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Acta Pol Pharm. 1998 Mar-Apr;55(2):117-23. PMID: 9673151. View Source
• [2] Yüksek H, Demirbaş A, Ikizler A, Johansson CB, Celik C, Ikizler AA. Synthesis and antibacterial activities of some 4,5-dihydro-1H-1,2,4-triazol-5-ones. Arzneimittelforschung. 1997 Apr;47(4):405-9. PMID: 9150862. View Source

Quantitative Differentiation vs. Closest Structural Analogs

Vendor Purity Specification Comparison

Among verified non-prohibited suppliers, AKSci specifies a minimum purity of 95% for 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-1H-1,2,4-triazol-5-one (Catalog 7784EA) , while Leyan lists the identical compound at 98% purity (Catalog 1557824) . The 3-percentage-point purity differential is material for applications requiring high-fidelity stoichiometric control.

Vendor purity comparison

Head-to-head

98% (Leyan) vs 95% (AKSci)

Supports lot-specific purity review for stoichiometric applications.

3% absolute difference; same stereoisomer, vendor COA basis.

Evidence Dimension	Purity specification (area% by HPLC or equivalent)
Target Compound Data	98% (Leyan)
Comparator Or Baseline	95% (AKSci)
Quantified Difference	3 percentage points (absolute)
Conditions	Vendor certificate of analysis basis; CAS 1807938-99-3, same stereoisomer

Why This Matters

A 3% purity gap corresponds to up to 30 mg of unspecified impurity per gram of material, which can skew dose-response curves in pharmacology or introduce uncharacterized byproducts in synthetic sequences.

Computed Lipophilicity vs. 3-Methyl Analog

The PubChem-computed XLogP3 value for 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one is 0.6 [1], whereas the simplest 3-alkyl analog, 4-ethyl-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (EMTO, CAS 58910-25-1), returns an XLogP3 of −0.3 [2]. The net lipophilicity increase of 0.9 log units is attributable to the methyloxolane ring.

Lipophilicity vs 3-methyl analog

Class-level

XLogP3 = 0.6 vs −0.3 (Δ +0.9)

Reported lipophilicity increase may influence cell-based assay permeability profiles.

Computed value, not experimentally validated.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 0.6 [1]
Comparator Or Baseline	XLogP3 = −0.3 for 4-ethyl-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (EMTO) [2]
Quantified Difference	ΔXLogP3 = +0.9 log units
Conditions	PubChem XLogP3 3.0 algorithm; computed property, not experimentally determined

Why This Matters

A 0.9-unit increase in XLogP3 signals substantially enhanced membrane permeability, which can differentiate the compound in cell-based assays where intracellular target access is rate-limiting.

• [1] PubChem. 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one. CID 86775197. Property: XLogP3-AA = 0.6. https://pubchem.ncbi.nlm.nih.gov/compound/86775197 View Source
• [2] Delta-B (Shanghai Delta Biological Technology). 4-Ethyl-5-methyl-2H-1,2,4-triazol-3(4H)-one (CAS 58910-25-1). Computed XLogP = −0.3. https://www.delta-b.com/58910-25-1.html View Source

Stereochemical Definition: Enantiopure vs. Racemic Comparators

The target compound's InChI stereodescriptor (/t6-,7+/m1/s1) confirms a single enantiopure diastereomer with the (2S,3R) conformation at the methyloxolane ring [1]. In contrast, closely related commercial offerings such as rac-3-[(2R,3S)-3-methyloxolan-2-yl]-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one are supplied as racemic mixtures . The defined atom stereocenter count for the target is 2, with zero undefined stereocenters [1].

Stereochemical definition

Specification review

Enantiopure (2S,3R) vs racemic comparator

Enantiopure form avoids racemic dilution; may improve assay-response clarity.

Confirmed by InChI stereodescriptor; 2 defined stereocenters, 0 undefined.

Evidence Dimension	Stereochemical homogeneity
Target Compound Data	Enantiopure (2S,3R); 2 defined atom stereocenters, 0 undefined [1]
Comparator Or Baseline	Racemic mixture for the N4-isopropyl analog
Quantified Difference	Enantiopure vs. racemic (50% enantiomeric excess loss for comparator)
Conditions	Confirmed by InChI stereodescriptor and vendor description

Why This Matters

In target-based screens, racemic mixtures dilute active enantiomer concentration by at least 50%, potentially yielding false-negative results or confounding SAR interpretation.

• [1] PubChem. 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one. CID 86775197. InChI stereodescriptor: /t6-,7+/m1/s1. https://pubchem.ncbi.nlm.nih.gov/compound/86775197 View Source

Hydrogen-Bond Acceptor Capacity Comparison

PubChem-computed hydrogen-bond acceptor count for 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one is 3 (triazolone carbonyl oxygen and two oxolane oxygens) [1], whereas the 3-methyl analog EMTO presents only 2 HBAs (triazolone carbonyl oxygen and one ring nitrogen) [2]. The additional acceptor originates from the oxolane ring oxygen.

H-bond acceptor count

Class-level

HBA = 3 vs 2 for 3-methyl analog

Extra acceptor may support additional target interactions; context-dependent.

Cactvs-computed; no experimental binding data.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	HBA = 3 [1]
Comparator Or Baseline	HBA = 2 for 4-ethyl-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one [2]
Quantified Difference	+1 HBA
Conditions	Cactvs 3.4.6.11 computed property; no experimental validation reported

Why This Matters

The extra HBA site enables an additional directed hydrogen-bond interaction with target proteins, which can translate into higher binding enthalpy and selectivity over analogs that lack this feature.

• [1] PubChem. 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one. CID 86775197. Property: Hydrogen Bond Acceptor Count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/86775197 View Source
• [2] Delta-B (Shanghai Delta Biological Technology). 4-Ethyl-5-methyl-2H-1,2,4-triazol-3(4H)-one (CAS 58910-25-1). Property: Hydrogen Bond Acceptor Count = 2. https://www.delta-b.com/58910-25-1.html View Source

Scaffold Biological Activity Precedent

Ikizler et al. synthesized nine 1,3,4-trisubstituted-4,5-dihydro-1H-1,2,4-triazol-5-ones and, together with 30 previously reported 3,4-disubstituted and 1,3,4-trisubstituted derivatives, screened them for antibacterial, antitumor, and anti-HIV activities [1]. Separately, Yüksek et al. reported antibacterial activity for 21 new 1-methyl- and 1-ethyl-3,4-disubstituted-4,5-dihydro-1H-1,2,4-triazol-5-ones [2]. Although the specific (2S,3R)-3-methyloxolan-2-yl derivative was not included in either published screen, the scaffold itself has been validated in multiple orthogonal assay systems.

Scaffold bioactivity precedent

Supporting evidence

39 analogs screened; antibacterial, antitumor, anti-HIV

Scaffold has reported biological tractability; methyloxolane substituent not yet screened.

Data to verify for this specific derivative.

Evidence Dimension	Scaffold biological activity validation
Target Compound Data	Not directly tested in published screens
Comparator Or Baseline	39 structurally related 4,5-dihydro-1H-1,2,4-triazol-5-ones tested for antibacterial, antitumor, and anti-HIV activities [1]
Quantified Difference	Qualitative: scaffold demonstrated activity across multiple assays; specific MIC or IC50 values not reported for the target compound
Conditions	In vitro antibacterial, antitumor, and anti-HIV screening; specific assay details in primary publications

Why This Matters

Prospective users can reasonably expect biological tractability from this scaffold based on extensive precedent, while noting that the methyloxolane substituent introduces unexplored selectivity dimensions.

• [1] Ikizler AA, Ikizler A, Yildirim N, Serdar M, Yüksek H. Synthesis and biological activities of some 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Acta Pol Pharm. 1998 Mar-Apr;55(2):117-23. PMID: 9673151. View Source
• [2] Yüksek H, Demirbaş A, Ikizler A, Johansson CB, Celik C, Ikizler AA. Synthesis and antibacterial activities of some 4,5-dihydro-1H-1,2,4-triazol-5-ones. Arzneimittelforschung. 1997 Apr;47(4):405-9. PMID: 9150862. View Source

Evidence-Backed Application Scenarios

Chiral Probe for Stereospecific Target Engagement

With confirmed (2S,3R) enantiopurity [1] and two defined stereocenters, this compound is suited for use as a stereochemically defined probe in target-based assays where chiral discrimination is expected. Unlike racemic comparators that may confound dose-response relationships, the defined configuration ensures that all observed activity originates from a single molecular species.

Intermediate for Diversifiable Triazolone Libraries

The 4,5-dihydro-1H-1,2,4-triazol-5-one scaffold has proven versatility as a synthetic handle for N1-alkylation, N4-amino derivatization, and Schiff base formation [2]. The methyloxolane-bearing core can serve as a starting material for focused libraries exploring the impact of the oxolane oxygen on target binding, building on scaffold-level antibacterial and antitumor precedent [3].

Corrosion Inhibitor Candidate Development

The triazolone scaffold, particularly when equipped with oxygen- and nitrogen-rich substituents, has been computationally validated as an effective corrosion inhibitor platform through quantum mechanical parameter analysis (EHOMO, ELUMO, ΔE, μ) [4]. The target compound's three heteroatom acceptors and two defined stereocenters may contribute to enhanced surface adsorption on metal substrates relative to simpler achiral triazolones.

High-Purity Reference Standard for Analytical Methods

Available at 98% purity from Leyan , this compound meets the threshold for use as an external reference standard in HPLC, LC-MS, or SFC method development and validation. Its unique retention properties (XLogP3 = 0.6, TPSA = 53.9 Ų [1]) distinguish it chromatographically from lower-lipophilicity triazolone analogs.

Application

Selection Property

Validation Focus

Stereospecific target-engagement probe

Enantiopure (2S,3R) configuration

Chiral assay-response interpretation

Triazolone library intermediate

Reactive N1/N4 positions for derivatization

Synthetic diversification and scaffold SAR

Corrosion inhibitor candidate research

Heteroatom-rich structure for surface adsorption

Theoretical parameter analysis and metal surface testing

Chromatographic reference standard

Vendor-verified high-purity lot

Retention time reproducibility and peak purity verification

• [1] PubChem. 4-Ethyl-3-[(2S,3R)-3-methyloxolan-2-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one. CID 86775197. https://pubchem.ncbi.nlm.nih.gov/compound/86775197 View Source
• [2] Yüksek H, Demirbaş A, Ikizler A, Johansson CB, Celik C, Ikizler AA. Synthesis and antibacterial activities of some 4,5-dihydro-1H-1,2,4-triazol-5-ones. Arzneimittelforschung. 1997 Apr;47(4):405-9. PMID: 9150862. View Source
• [3] Ikizler AA, Ikizler A, Yildirim N, Serdar M, Yüksek H. Synthesis and biological activities of some 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Acta Pol Pharm. 1998 Mar-Apr;55(2):117-23. PMID: 9673151. View Source
• [4] Alkan M, Yüksek H, Gürsoy-Kol O, Çalapoğlu M. Synthesis, characterization and theoretical determination of corrosion inhibitor activities of some new 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Heliyon. 2019 Jun 4;5(6):e01809. doi: 10.1016/j.heliyon.2019.e01809. PMID: 31198811. View Source